![molecular formula C9H18Cl2N4O2S B6191723 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride CAS No. 882562-66-5](/img/no-structure.png)
1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride
Description
The compound “1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride” is a derivative of imidazole . Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications .
Synthesis Analysis
Imidazole derivatives can be synthesized through various methods. One of the main methods is the acid-catalysed methylation of imidazole by methanol . Another method involves the Radziszewski reaction from glyoxal, formaldehyde, and a mixture of ammonia and methylamine .Molecular Structure Analysis
The molecular formula of “this compound” is C9H17ClN4O2S . It’s a derivative of imidazole, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds .Future Directions
The future directions for “1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride” and similar compounds involve further exploration of their chemical and biological properties. Imidazole derivatives are key components to functional molecules that are used in a variety of everyday applications, and they have become an important synthon in the development of new drugs . Therefore, there is a great potential for future research in this area.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride involves the reaction of piperidine with 4-chlorobenzenesulfonyl chloride, followed by reaction with 1-methyl-1H-imidazole to form the intermediate compound. The intermediate is then reacted with ammonium chloride to form the final product, which is isolated as the dihydrochloride salt.", "Starting Materials": ["Piperidine", "4-chlorobenzenesulfonyl chloride", "1-methyl-1H-imidazole", "Ammonium chloride"], "Reaction": ["Step 1: Piperidine is reacted with 4-chlorobenzenesulfonyl chloride in the presence of a base such as triethylamine to form the intermediate 4-(piperidin-4-ylsulfonyl)chlorobenzene.", "Step 2: The intermediate is then reacted with 1-methyl-1H-imidazole in the presence of a base such as potassium carbonate to form the intermediate 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine.", "Step 3: The intermediate is then reacted with ammonium chloride in the presence of a base such as sodium hydroxide to form the final product 1-[(1-methyl-1H-imidazol-4-yl)sulfonyl]piperidin-4-amine dihydrochloride, which is isolated as a white solid."] } | |
CAS RN |
882562-66-5 |
Molecular Formula |
C9H18Cl2N4O2S |
Molecular Weight |
317.2 |
Purity |
95 |
Origin of Product |
United States |
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